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Compound of Interest

Compound Name: 2-(2-Chloroethoxy)propane

CAS No.: 13830-12-1

Cat. No.: B1277445 Get Quote

CAS: 13830-12-1 | Synonyms: 2-Chloroethyl isopropyl ether; 1-Chloro-2-(isopropoxy)ethane[1]

[2]

Executive Summary & Chemical Profile
Warning: 2-(2-Chloroethoxy)propane is a halogenated ether.[1][2] Beyond standard

flammability and toxicity, it presents a latent peroxide formation hazard. Improper handling of

aged containers can result in shock-sensitive explosions. This guide prioritizes the identification

and neutralization of peroxides prior to waste consolidation.
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Property Specification Operational Implication

CAS Number 13830-12-1
Unique identifier for waste

manifesting.[1][2]

Molecular Formula C₅H₁₁ClO

Contains Chlorine; MUST go to

Halogenated waste stream.[1]

[2]

Flash Point ~35°C - 45°C (Est.)[1][2]
Flammable (D001). Ground all

transfers.

Reactivity Peroxide Former

Susceptible to auto-oxidation

at the

-carbon (isopropyl group).[1][2]

Toxicity Acute Tox.[1][2][3] (Oral/Inh.)

Use chemically resistant

gloves (Nitrile/Viton) and fume

hood.

Pre-Disposal Assessment: The Peroxide Protocol
Critical Safety Check: Before moving any container of 2-(2-Chloroethoxy)propane that has

been opened or stored for >6 months, you must test for peroxides.[1][2]

Mechanism: The isopropyl group adjacent to the ether oxygen is highly susceptible to radical

attack, forming unstable hydroperoxides (

).

Risk: Concentration of these peroxides (via evaporation or distillation) can lead to

detonation.

Step 2.1: Visual Inspection
Do not touch or open the bottle if you observe:

Crystalline solids around the cap or in the liquid.
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Viscous liquid separation (phase separation).

Action: If these are present, evacuate the area and contact EHS/Bomb Squad immediately.

Step 2.2: Quantitation (If visually safe)
Use a semi-quantitative peroxide test strip (e.g., Quantofix® or starch-iodide paper).[1]

Peroxide Level (ppm) Status Action Required

< 20 ppm Green
Proceed to Section 3

(Segregation).

20 - 100 ppm Yellow

Stabilize immediately. Add

inhibitor (BHT) or treat

chemically.

> 100 ppm Red

High Risk. Do not move.[1][2]

Contact EHS for specialized

neutralization.

Waste Segregation & Packaging
Proper segregation prevents the creation of "unknowns" and dangerous exothermic reactions.

Waste Stream Assignment[1]
Primary Stream:Halogenated Organic Solvents.

Reasoning: The presence of Chlorine (Cl) requires high-temperature incineration with acid

gas scrubbing (to capture HCl).[1] Mixing with non-halogenated solvents (e.g., Acetone,

Hexane) significantly increases disposal costs and violates EPA dilution prohibitions.[1]

RCRA Waste Codes:

D001: Ignitable Characteristic.

Halogenated Solvent: (Check local state codes; often treated as distinct from F-listed

solvents unless part of a specific mixture).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatibility (Do NOT Mix With)
Strong Oxidizers: Perchlorates, Nitrates, Permanganates.[1][4] (Risk: Fire/Explosion).[3][4][5]

[6]

Strong Acids: Sulfuric acid, Nitric acid. (Risk: Heat generation, ether cleavage).

Alkali Metals: Sodium/Potassium. (Risk: Wurtz-type coupling reactions).

Packaging Requirements
Container: High-Density Polyethylene (HDPE) or Amber Glass.

Venting: If peroxides were detected but treated, use a vented cap (e.g., Nalgene® vented

closure) for 24 hours to ensure gas evolution has ceased before final sealing.[1]

Labeling: Must read "Hazardous Waste - Halogenated Solvent."[7] Explicitly list "2-(2-
Chloroethoxy)propane" as a constituent.

Disposal Workflow Diagram
The following decision tree illustrates the logic flow from assessment to final pickup.
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Container of
2-(2-Chloroethoxy)propane

Visual Inspection:
Crystals or Viscosity?

STOP: Evacuate Lab
Contact EHS/Bomb Squad

Yes (Crystals)

Test Peroxides
(Quantofix/Starch-Iodide)

No (Clear Liquid)

Concentration Check

> 100 ppm

Neutralization Protocol:
Add Ferrous Sulfate or

Reduce with Sodium Bisulfite

20-100 ppm

Segregate into
Halogenated Waste Stream

< 20 ppm

Retest Confirm <20ppm

Label: D001, Halogenated
List Constituent

Schedule EHS Pickup
(Incineration)

Click to download full resolution via product page

Caption: Operational logic for the safe assessment and disposal of halogenated ethers.
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Spill Management Procedures
Immediate Action: Eliminate ignition sources. Ventilate area.[3][7][8]

Spill Volume Protocol

Small (< 100 mL)

1. Absorb with vermiculite, dry sand, or

commercial solvent pads.2.[1] Place saturated

absorbents into a sealable bag/container.3.

Label as "Hazardous Waste - Debris

(Flammable/Toxic)."[1]

Large (> 100 mL)

1. Evacuate the immediate area.2. Do not

attempt cleanup without SCBA if vapors are

strong (inhalation hazard).3. Call emergency

response. Prevent entry into drains (aquatic

toxicity).

References & Authority
PubChem.2-(2-Chloroethoxy)propane Compound Summary (CAS 13830-12-1).[1][2][9]

National Library of Medicine. [Link][1]

U.S. EPA.Hazardous Waste Codes & Lists (RCRA). Environmental Protection Agency. [Link]

Princeton University EHS.Management of Peroxide Forming Chemicals.[Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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